BE“GHE Foundational & Exploratory

Check Availability & Pricing

Praseodymium(lll) nitrate hexahydrate material
safety data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Praseodymium(lll) nitrate
Compound Name:

hexahydrate

Cat. No.: B106675

An In-depth Technical Guide to the Material Safety Data Sheet for Praseodymium(lll) Nitrate
Hexahydrate

This technical guide provides a comprehensive overview of the safety and handling information
for Praseodymium(lll) Nitrate Hexahydrate, tailored for researchers, scientists, and
professionals in drug development. The following sections detail the material's properties,
hazards, and the necessary precautions for its safe use in a laboratory or industrial setting.

Chemical Identification

Praseodymium(lll) nitrate hexahydrate is an odorless, light green, crystalline solid.[1][2][3] It
is a hydrated salt of praseodymium and nitric acid.[4] This rare earth metal nitrate is recognized
for its high solubility in water and its capacity to form stable complexes.[4]
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Identifier Value

Chemical Name Praseodymium(lll) nitrate hexahydrate

Nitric acid, praseodymium(3+) salt,
Synonyms hexahydrate; Praseodymium trinitrate
hexahydrate[3][4]

CAS Number 15878-77-0[1]
Molecular Formula Pr(NOs)s - 6H20[1]
Molecular Weight 435.01 g/mol [1][2]
EC Number 233-796-5[5]
RTECS Number TU1400000[1][6]

Hazard Identification and Classification

Praseodymium(lll) nitrate hexahydrate is classified as an oxidizer and can cause skin and
serious eye irritation.[5][6][7] It may also cause respiratory irritation.[5][6] As an oxidizer, its heat
of reaction with reducing agents or combustibles may lead to ignition.[1]

Globally Harmonized System (GHS) Classification

The GHS classification provides a standardized approach to hazard communication.
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Classification

Hazard Class

Hazard Statement

Oxidizing Solid

Category 2 / 3[5][7]

H272: May intensify fire;
oxidizer[5][7]

Skin Irritation

Category 2[5][6]

H315: Causes skin irritation[5]
[6]

Eye Irritation

Category 2 / 2A[5][6]

H319: Causes serious eye
irritation[5][6]

Specific target organ toxicity —

single exposure

Category 3 (Respiratory
system)[5][6]

H335: May cause respiratory
irritation[5][6]

Hazardous to the aquatic

environment, short-term

Category 1[8]

H400: Very toxic to aquatic
life[8]

Hazardous to the aquatic

environment, long-term

Category 1[8]

H410: Very toxic to aquatic life
with long lasting effects[8][9]

GHS Hazard Communication for Praseodymium(lll) Nitrate Hexahydrate.

NEPA and HMIS Ratings

Rating System  Health Flammability Reactivity Special
NFPA 1 0 Oox
HMIS 1 0

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.
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Property Value

Appearance Light green solid[1][3]

Odor Odorless[1][2]

Solubility Soluble in water, alcohol, and other polar
solvents[1][10]

Melting Point <100°CJ10]

Boiling Point No data available[1]

Density 2.233 g/cm3[2]

pH No data available

Toxicological Information

The toxicological effects of this compound have not been fully investigated.[1] Ingestion may
lead to symptoms such as dizziness, abdominal cramps, vomiting, bloody diarrhea, weakness,
and convulsions.

Route Species Value

Oral LD50 Mouse 3,500 mg/kg[1]
Intraperitoneal LD50 Rat 245 mg/kg[1]
Intraperitoneal LD50 Mouse 290 mg/kg[1]

Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are
identified as a carcinogen.[1] Mutagenic/Teratogenic Effects: Data is not available.[1]

Experimental Protocols: Safety and Emergency
Procedures

While detailed protocols for toxicological studies are not provided in safety data sheets, the
following procedures for emergency situations are consistently outlined and should be
considered mandatory protocols in a laboratory setting.
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First-Aid Measures

A systematic approach to first aid is crucial following any accidental exposure.

Exposure Occurs

Y

Riute of Exp sure

Inhalation Skin Contact Eye Contact

Y

Immediate Actions

Y

Remove to fresh air.
Keep at rest.

d

Wash affected area with
plenty of soap and water.

Immediately flush eyes with copious

amounts of water for at least 15 mins, Washioutmoutniwitiwaler:

assuring flushing under eyelids. Do NOT induce vomiting.

Breathing
Difficult

Not
Breathing

give oxygen.

If breathing is difficult,

If not breathing, give
artificial respiration.

Remove contaminated clothing.

If irritation persists

Attention

Get Immediate
Medical Attention

Click to download full resolution via product page

Emergency First-Aid Protocol Flowchart.

 Inhalation: Remove the individual to fresh air and keep them at rest.[1] If breathing is difficult,

administer oxygen.[1] If the individual is not breathing, give artificial respiration.[1] Seek
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medical attention if necessary.[1]

o Skin Contact: Wash the affected area with soap and plenty of water.[11] Remove any
contaminated clothing.[1] If irritation persists, seek medical assistance.[1]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
ensuring to lift the upper and lower eyelids.[1] Get immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting.[1] If the person is conscious, wash out their mouth with
water.[1] Never give anything by mouth to an unconscious person.[1] Get medical attention.

[1]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use carbon dioxide, dry powder, foam, or water spray.[1][11]
[6] For large fires, it is recommended to flood the area with water from a distance.[2]

o Specific Hazards: This product is an oxidizer and may intensify fire.[1][5] Its reaction with
reducing agents or combustibles can cause ignition.[1] Hazardous combustion products
include nitrogen oxides and praseodymium oxides.[1][6]

» Protective Equipment: Wear a self-contained, approved breathing apparatus and full
protective clothing, including eye protection and boots.[1]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment (PPE).[1] Ensure
adequate ventilation and keep away from sources of ignition.[1] Avoid dust formation.[11]

o Environmental Precautions: Prevent spillage from entering drains or the environment.[1]

o Containment and Cleaning Up: For small spills, mix with vermiculite or sodium carbonate,
sweep up, and place in a suitable, closed container for disposal.[1]

Handling and Storage

Proper handling and storage are essential to maintain the stability of the chemical and ensure
the safety of personnel.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.oxfordlabfinechem.com/msds/(P-07345-100)%20PRASEODYMIUM%20NITRATE%20Hexahydrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.oxfordlabfinechem.com/msds/(P-07345-100)%20PRASEODYMIUM%20NITRATE%20Hexahydrate.pdf
https://www.cdhfinechemical.com/images/product/msds/93_763621364_PRASEODYMIUMNITRATEMSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9445006_EN.htm
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://sds.strem.com/sd93-5909_US.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.cdhfinechemical.com/images/product/msds/93_763621364_PRASEODYMIUMNITRATEMSDS.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.oxfordlabfinechem.com/msds/(P-07345-100)%20PRASEODYMIUM%20NITRATE%20Hexahydrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://prochemonline.com/wp-content/uploads/2021/06/2975.PraseodymiumNitrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling

Wear appropriate PPE, including gloves and eye/face protection.[1][12]

Use with adequate ventilation to avoid breathing dust.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][12]

Avoid contact with skin and eyes.[1]

Keep away from combustible materials.[11]

Storage Conditions

» Store in a cool, dry, and well-ventilated area.[1]
o Keep containers tightly closed.[1]
e The material is hygroscopic.[1]

o Store away from incompatible materials.[1]

Incompatible Materials

Praseodymium(ll)

Nitrate Hexahydrate

/ Incomwterifﬂs: St#re Separah\ \

Strong Reducing Agents Organic Materials / Combustibles Powdered Metals Strong Acids / Bases Sulfur / Phosphorus

Click to download full resolution via product page

Chemical Incompatibility and Storage Guidelines.

Store separately from strong reducing agents, powdered metals, strong acids and bases,
flammable substances, organic materials, sulfur, and phosphorus.[1] Contact with strong
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reducing agents or organic matter should be avoided.[1]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are critical for minimizing exposure
risk.

Engineering Controls

* Provide local exhaust ventilation, preferably mechanical, to control airborne dust.[1]

* Ensure eyewash stations and quick-drench showers are readily accessible.[1]

Personal Protective Equipment (PPE)

Required Personal Protective Equipment

Body Protection

(Protective Clothing / Lab Coat)

Hand Protection
(Nitrile or Rubber Gloves)

Eye & Face Protection
(Chemical Safety Goggles / Face Shield)

Respiratory Protection

Researcher /

Scientist

(Approved Respirator / Dust Mask)

Click to download full resolution via product page

Personal Protective Equipment for Safe Handling.

* Eye/Face Protection: Wear chemical safety glasses or goggles and a face shield.[1]

« Skin Protection: Wear nitrile or rubber gloves and a complete suit protecting against
chemicals.[1]
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» Respiratory Protection: Use an approved respirator or a dust mask (e.g., N95).[11]
Stability and Reactivity

o Reactivity: As an oxidizer, it can react with combustible, organic, or other reducing materials.
o Chemical Stability: The product is stable under recommended storage conditions.[1][8]

» Conditions to Avoid: High temperatures (as some nitrates can explode if heated) and contact
with incompatible materials.[1]

e Hazardous Decomposition Products: In a fire, it can decompose to produce nitrogen oxides
and praseodymium oxide.[1]

e Hazardous Polymerization: Will not occur.[1]

Transport and Disposal

Transport Information

Proper

Regulation UN Number Shipping Hazard Class Packing Group
Name

Nitrates,

inorganic, n.o.s.

DOT /IATA/ (Praseodymium(l
UN1477 ) 5.1 I/ maas]
IMDG 1) nitrate
hexahydrate)[1]
[13]

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations.[1] It may be
possible to dissolve the material in a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[11] Do not allow the product to enter drains.[11]
Contaminated packaging should be disposed of as the unused product.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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